Ethyl 1,2,4-oxadiazole-3-carboxylate
Overview
Description
Ethyl 1,2,4-oxadiazole-3-carboxylate is a chemical compound with the molecular formula C5H6N2O3 . It is a derivative of oxadiazole, a heterocyclic compound containing one oxygen and two nitrogen atoms in a five-membered ring .
Synthesis Analysis
The synthesis of 1,3,4-oxadiazoles, which includes this compound, often involves reactions of acid hydrazides (or hydrazine) with acid chlorides/carboxylic acids and direct cyclization of diacylhydrazines using a variety of dehydrating agents such as phosphorous oxychloride, thionyl chloride, phosphorous pentaoxide, triflic anhydride, polyphosphoric acid, and direct reaction of acid with (N-isocyanimino-) triphenylphosphorane .Molecular Structure Analysis
The molecular structure of this compound is characterized by a five-membered ring containing one oxygen and two nitrogen atoms . The exact mass of the molecule is 142.03784206 g/mol .Physical And Chemical Properties Analysis
This compound has a molecular weight of 142.11 g/mol. It has a topological polar surface area of 65.2 Ų and a complexity of 128. It has no hydrogen bond donors but has 5 hydrogen bond acceptors. It also has 3 rotatable bonds .Scientific Research Applications
Versatile Building Block in Medicinal Chemistry
Ethyl 5-trichloromethyl-1,2,4-oxadiazole-3-carboxylate serves as a versatile building block in medicinal chemistry. Derivatives of this compound, obtained through mild reaction conditions, offer new bifunctional 3,5-disubstituted 1,2,4-oxadiazole building blocks. These derivatives are capable of being integrated into biologically relevant molecules, indicating their potential in drug design and pharmaceutical applications (Jakopin, 2018).
Synthesis of Antihypertensive Agents
A specific derivative, 3-[(4-chlorophenylsulfonyl)methyl]-1,2,4-oxadiazole-5-carboxylic acid ethyl ester, synthesized from ethyl 1,2,4-oxadiazole-3-carboxylate, has demonstrated antihypertensive activity in rats. This highlights the compound's potential in developing new antihypertensive drugs (Santilli & Morris, 1979).
Antimicrobial and Enzyme Inhibition Properties
This compound derivatives have been investigated for their antimicrobial, antilipase, and antiurease activities. Some compounds exhibit moderate to good antimicrobial activity, while others display notable enzyme inhibition properties (Başoğlu et al., 2013).
Application in Anti-Mycobacterial Drugs
Derivatives synthesized from ethyl imidazole-1-carboxylate and 1,2,4-oxadiazol-5(4H)-ones, including this compound, have shown promising activity against Mycobacterium tuberculosis. This suggests their potential role in developing new anti-mycobacterial drugs (IndrasenaReddy et al., 2017).
Synthesis of Heterocyclic Derivatives for Biological Testing
Ethyl 2-(2-pyridylacetate) derivatives, involving this compound, have been synthesized and tested for various biological activities, including antimicrobial and antiviral effects. This underlines the compound's role in the synthesis of biologically active heterocyclic derivatives (Szulczyk et al., 2017).
Safety and Hazards
The safety data sheet for Ethyl 1,2,4-oxadiazole-3-carboxylate indicates that it is harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. In case of contact, it is recommended to wash off with soap and plenty of water. If swallowed or inhaled, medical attention should be sought immediately .
Future Directions
Research on Ethyl 1,2,4-oxadiazole-3-carboxylate and other 1,3,4-oxadiazole derivatives is ongoing, with a focus on exploring their potential as therapeutic agents. For instance, 1,3,4-oxadiazole derivatives have shown promising results as potential antibacterial agents . Furthermore, the synthesis of 2,5-disubstituted-1,3,4-oxadiazoles decorated with biodynamic moieties has been reported, indicating potential future directions for the development of novel drugs .
Mechanism of Action
Target of Action
Ethyl 1,2,4-oxadiazole-3-carboxylate is a derivative of the 1,2,4-oxadiazole class of compounds It is known that 1,2,4-oxadiazoles have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities . They are also known to target various enzymes and proteins that contribute to cancer cell proliferation .
Mode of Action
1,2,4-oxadiazoles are known to interact with their targets, leading to changes that inhibit the growth of infectious agents or cancer cells
Biochemical Pathways
1,2,4-oxadiazoles have been shown to interfere with the biochemical pathways of infectious agents and cancer cells, leading to their anti-infective and anticancer activities .
Pharmacokinetics
A study on similar compounds suggests that they have favorable pharmacokinetic properties
Result of Action
It is known that 1,2,4-oxadiazoles can inhibit the growth of infectious agents and cancer cells
Action Environment
It is known that the compound should be stored in an inert atmosphere at 2-8°c
Properties
IUPAC Name |
ethyl 1,2,4-oxadiazole-3-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O3/c1-2-9-5(8)4-6-3-10-7-4/h3H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOQYOUPZOHBXRF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NOC=N1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20960137 | |
Record name | Ethyl 1,2,4-oxadiazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20960137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
142.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
39512-59-9 | |
Record name | Ethyl 1,2,4-oxadiazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20960137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 1,2,4-oxadiazole-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.